Cas no 89270-44-0 (1H-Pyrazole-3-carboxamide,N-hydroxy-5-methyl-)

• Product Name: 1H-Pyrazole-3-carboxamide,N-hydroxy-5-methyl-
• CAS No: 89270-44-0
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 711514
• PubChem ID: 14345903
• Update Time: 2025-04-19

1H-Pyrazole-3-carboxamide,N-hydroxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxamide,N-hydroxy-5-methyl-
• 1H-Pyrazole-3-carboxamide,N-hydroxy-5-methyl-(9CI)
• 89270-44-0
• N-hydroxy-5-methyl-1H-pyrazole-3-carboxamide

• Inchi： 1S/C5H7N3O2/c1-3-2-4(7-6-3)5(9)8-10/h2,10H,1H3,(H,6,7)(H,8,9)
• InChI Key： VMMNWGUZJZHJOO-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)NN=1)NO

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 78Ų